Cas no 374633-24-6 (1-bromo-2,3-difluoro-5-nitrobenzene)

• Product Name: 1-bromo-2,3-difluoro-5-nitrobenzene
• CAS No: 374633-24-6
• MF: C₆H₂BrF₂NO₂
• MW: 237.986387729645
• MDL: MFCD03095339
• CID: 1483772
• PubChem ID: 40418630
• Update Time: 2025-10-29

1-bromo-2,3-difluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,3-difluoro-5-nitrobenzene
• A824839
• KB-70522
• 1-bromanyl-2,3-bis(fluoranyl)-5-nitro-benzene
• 3-Bromo-4,5-difluoronitrobenzene
• SureCN2383502
• EN300-91854
• 1-bromo-2,3-difluoro-5-nitro-benzene
• SCHEMBL2383502
• 374633-24-6
• MFCD03095339
• SY192508
• ZPA63324
• AS-33069
• DB-346425
• AKOS024261691
• 2,3-Difluoro-5-nitrobromobenzene
• CS-0140704
• DTXSID40654066
• 1-Bromo-2,3-difluoronitrobenzene

• MDL： MFCD03095339
• Inchi： 1S/C6H2BrF2NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• InChI Key： MGMBTDXCNDOKOP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 236.92370g/mol
• Monoisotopic Mass: 236.92370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.890±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.2±35.0 ºC (760 Torr),
• Flash Point: 106.3±25.9 ºC,
• Solubility: Almost insoluble (0.095 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-bromo-2,3-difluoro-5-nitrobenzene

Professional Introduction to 1-bromo-2,3-difluoro-5-nitrobenzene (CAS No. 374633-24-6)

1-bromo-2,3-difluoro-5-nitrobenzene, identified by its CAS number 374633-24-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a bromine substituent and a nitro group on a benzene ring with difluoro substitution at the 2 and 3 positions, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The structural configuration of this molecule not only imparts distinct reactivity but also opens up possibilities for its application in developing novel therapeutic agents.

The importance of 1-bromo-2,3-difluoro-5-nitrobenzene in modern chemistry cannot be overstated. Its molecular structure, characterized by halogen atoms and nitro groups, makes it a versatile building block for further chemical modifications. These modifications are crucial for tailoring the compound's properties to meet specific requirements in drug design and material science. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to explore a wide range of synthetic pathways.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of halogenated aromatic compounds like 1-bromo-2,3-difluoro-5-nitrobenzene. Advanced catalytic techniques and green chemistry principles have been employed to enhance yield and purity while minimizing environmental impact. For instance, studies have demonstrated the effectiveness of transition metal-catalyzed cross-coupling reactions in constructing complex halogenated aromatic systems. These advancements not only improve the efficiency of producing 1-bromo-2,3-difluoro-5-nitrobenzene but also contribute to the broader goal of sustainable chemical manufacturing.

The applications of 1-bromo-2,3-difluoro-5-nitrobenzene extend beyond pharmaceuticals into the realm of materials science. Its unique electronic properties make it a candidate for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the nitro and fluoro groups can be exploited to fine-tune the optoelectronic characteristics of materials derived from this compound. Additionally, researchers are exploring its potential as a precursor for liquid crystals and other advanced functional materials.

From a medicinal chemistry perspective, the synthesis of biologically active molecules often relies on readily available intermediates like 1-bromo-2,3-difluoro-5-nitrobenzene. Its structural features provide a scaffold that can be modified to target various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer. The ability to introduce diverse functional groups while maintaining the core halogenated aromatic structure allows for rapid screening and optimization of lead compounds.

The role of computational chemistry in understanding the behavior of 1-bromo-2,3-difluoro-5-nitrobenzene cannot be overlooked. Molecular modeling techniques help predict how this compound will interact with biological targets and other molecules. This predictive power is invaluable in drug discovery pipelines, where virtual screening can significantly reduce the time and cost associated with experimental trials. Furthermore, computational methods aid in designing synthetic routes by identifying optimal reaction conditions and potential side products.

In conclusion, 1-bromo-2,3-difluoro-5-nitrobenzene (CAS No. 374633-24-6) represents a critical component in both academic research and industrial applications. Its unique structural attributes enable diverse chemical transformations, making it indispensable in pharmaceutical synthesis and material development. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.